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Compound of Interest

Compound Name: Threo-DL-Phenyserine

Cat. No.: B1578926

Get Quote

Executive Summary & Immediate Action
Threo-DL-Phenylserine (CAS: 886-08-8) is an amino acid derivative used frequently in

antibiotic synthesis and neurological research. While not classified as an acutely toxic P-listed

waste under US EPA RCRA regulations, it requires strict adherence to Organic Chemical

Waste protocols due to its nitrogen content and potential to release nitrogen oxides (NOx) upon

thermal decomposition.

Core Directive: Do not dispose of via sanitary sewer systems. The primary disposal method is

high-temperature incineration with afterburner and scrubber systems.

Chemical Profile & Hazard Identification
Understanding the physicochemical properties is the first step in a self-validating safety

protocol.
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Property Specification

Chemical Name DL-threo-3-Phenylserine

CAS Number 886-08-8

Molecular Formula C₉H₁₁NO₃

Physical State White to off-white crystalline powder

Acidity/Basicity Amphoteric (Zwitterionic nature)

Hazard Classification Skin Irrit. 2; Eye Irrit.[1] 2A; STOT SE 3

Combustibility
Combustible solid; releases NOx/COx on

burning

The "Why" Behind the Protocol
Zwitterionic Stability: As an amino acid derivative, phenylserine exists as a zwitterion. In

strong acidic or basic waste streams, it will protonate or deprotonate, altering its solubility

and potential reactivity. Crucial: Keep waste streams pH-neutral (6-8) where possible to

maintain predictable solubility.

Nitrogen Load: The amine group (-NH₂) necessitates incineration with scrubbing. Open

burning or standard trash disposal results in the release of toxic nitrogen oxides, violating

environmental air quality standards.

Pre-Disposal: Segregation & Packaging
Effective disposal begins at the bench. Segregation prevents cross-reactivity and ensures

acceptance by waste management vendors.

A. Solid Waste Segregation[4]
Container: High-Density Polyethylene (HDPE) wide-mouth jars or amber glass.

Compatibility: Do NOT mix with strong oxidizers (e.g., permanganates, perchlorates) or

strong acids. The amine group can react exothermically with oxidizers.
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Labeling: Must be labeled "Non-RCRA Regulated Chemical Waste" (unless mixed with listed

solvents) with constituent identified as "Threo-DL-Phenylserine."

B. Liquid Waste (Mother Liquors/Reaction Mixtures)
Organic Solvents: If dissolved in methanol, ethanol, or DMSO, segregate into "Organic

Solvent Waste (Non-Halogenated)".

Aqueous Streams: If in aqueous buffer, collect in "Aqueous Chemical Waste." Do not pour

down the drain even if water-soluble, as this contributes to Chemical Oxygen Demand

(COD) and Nitrogen loading in municipal water treatment.

Disposal Workflows (Step-by-Step)
Scenario A: Disposal of Pure Solid (Expired or Surplus)

Personal Protective Equipment (PPE): Wear nitrile gloves, lab coat, and safety goggles. Use

a dust mask (N95) if handling large open quantities to prevent inhalation.

Transfer: Transfer solid material into a compatible waste container (HDPE preferred).

Decontamination: Wipe the exterior of the original bottle and the waste container.

Tagging: Attach a hazardous waste tag. List "Threo-DL-Phenylserine" and estimate weight.

Hand-off: Transfer to EHS (Environmental Health & Safety) for Incineration.

Scenario B: Disposal of Reaction Mixtures
Quenching: Ensure any reactive reagents (e.g., thionyl chloride, if used in synthesis) are fully

quenched.

pH Adjustment: Adjust pH to between 5 and 9 to prevent corrosion of waste drums.

Solvent Check:

If >10% Organic Solvent: Classify as Flammable/Organic Waste.

If <10% Organic Solvent: Classify as Aqueous Waste (check local vendor limits).
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Decision Logic & Workflow Visualization
The following diagram outlines the decision-making process for Threo-DL-Phenylserine

disposal, ensuring compliance with RCRA and safety standards.
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Figure 1: Operational decision tree for segregating and disposing of phenylserine waste

streams.

Regulatory Framework (RCRA Context)
While Threo-DL-Phenylserine is not a "Listed Waste" (F, K, P, or U lists) under 40 CFR 261, the

generator is responsible for making a Hazardous Waste Determination.

Characteristic of Ignitability (D001): Not applicable to the pure solid (unless mixed with

flammable solvents).

Characteristic of Corrosivity (D002): Only applicable if waste solution pH is <2 or >12.5.

Characteristic of Reactivity (D003): Generally stable, but avoid mixing with strong nitrating

agents.

Toxicity Characteristic (D004-D043): Phenylserine is not a TC contaminant.

Compliance Note: Even if determined "Non-Hazardous" by RCRA standards, Best

Management Practices (BMP) dictate handling it as chemical waste to prevent environmental

accumulation of bioactive amines.

Emergency Procedures (Spill Response)
In the event of a benchtop spill:

Isolate: Evacuate the immediate area if dust is airborne.

PPE: Don nitrile gloves, safety glasses, and lab coat.

Containment:

Solid: Cover with wet paper towels to prevent dust generation, then sweep up carefully.

Liquid: Absorb with vermiculite or spill pads.

Clean-up: Clean the surface with a mild soap solution. Do not use bleach (sodium

hypochlorite) immediately, as it may react with the amine to form chloramines (irritants).
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Disposal: Place all cleanup materials into the solid hazardous waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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